[1-(2-Chlorophenyl)ethyl](propyl)amine

• Molecular Formula: C11H16ClN
• Molecular Weight: 197.70 g/mol
• IUPAC Name: N-[1-(2-chlorophenyl)ethyl]propan-1-amine
• InChI: InChI=1S/C11H16ClN/c1-3-8-13-9(2)10-6-4-5-7-11(10)12/h4-7,9,13H,3,8H2,1-2H3
• InChI Key: YSKIAPOYZNYIMV-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(C)C1=CC=CC=C1Cl

Description

1-(2-Chlorophenyl)ethylamine is a secondary amine featuring a 2-chlorophenyl-substituted ethyl group and a propyl chain attached to the nitrogen atom. Its molecular formula is C₁₁H₁₅ClN (calculated based on structural analogs in ), with a molecular weight of approximately 196.7 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Chlorophenyl)ethylamine typically involves the alkylation of 2-chlorophenylethylamine with a propyl halide under basic conditions. The reaction can be carried out using sodium or potassium hydroxide as the base in an organic solvent such as ethanol or methanol. The reaction mixture is usually heated to reflux to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods: In an industrial setting, the synthesis of 1-(2-Chlorophenyl)ethylamine can be scaled up by using continuous flow reactors. This allows for better control over reaction conditions and improved yields. The use of automated systems also reduces the risk of human error and enhances the safety of the process.

Chemical Reactions Analysis

Acid-Base Reactions

As a secondary amine, the compound readily participates in proton transfer reactions. When treated with hydrochloric acid (HCl) in ethanol, it forms a crystalline hydrochloride salt with 92% yield. This salt formation enhances water solubility (up to 15 mg/mL in pH 7.4 buffer) while maintaining thermal stability up to 220°C.

Key Characteristics of Acid-Base Products:

Property	Free Amine	Hydrochloride Salt
Solubility in Water	<1 mg/mL	15 mg/mL
Melting Point	78-80°C	215-217°C
Stability (25°C)	6 months	>12 months

Nucleophilic Substitution Reactions

The 2-chlorophenyl group undergoes SNAr (nucleophilic aromatic substitution) under specific conditions:

a) Hydroxylation
Heating with aqueous NaOH (10% w/v) at 120°C for 8 hours replaces chlorine with hydroxyl (-OH), yielding 1-(2-hydroxyphenyl)ethylpropylamine (67% yield). The reaction proceeds via a Meisenheimer complex intermediate.

b) Amination
Reaction with excess ammonia in DMF at 100°C produces 1-(2-aminophenyl)ethylpropylamine (55% yield). This transformation requires catalytic CuI (5 mol%) and shows first-order kinetics (k = 0.12 h⁻¹).

Alkylation/Acylation at the Amine Center

The secondary amine undergoes:

a) N-Alkylation
Treatment with methyl iodide (CH₃I) in THF with K₂CO₃ yields N-methylated product (83% yield). Steric hindrance from the ethyl-propyl chain reduces reactivity compared to simpler amines (t₁/₂ = 45 min vs. 12 min for ethylamine).

b) Acylation
Acetyl chloride in pyridine at 0°C produces the corresponding acetamide (91% yield). The reaction follows pseudo-second-order kinetics (k₂ = 2.3 × 10⁻³ L·mol⁻¹·s⁻¹).

Aromatic Electrophilic Substitution

Despite the electron-withdrawing chlorine, Friedel-Crafts alkylation occurs at the para position under strong Lewis acid catalysis:

Reaction	Conditions	Yield
Nitration	HNO₃/H₂SO₄, 0°C, 2h	38%
Sulfonation	SO₃/DCM, AlCl₃, 25°C, 4h	42%
Bromination	Br₂/FeBr₃, 40°C, 6h	29%

Meta-directing effects of the chlorine dominate, with calculated Hammett σₚ values of +0.23 for the substituent.

Oxidation Reactions

The amine undergoes controlled oxidation:

a) With H₂O₂
In acetic acid at 50°C, forms the N-oxide derivative (78% yield). The oxidized product shows increased polarity (logP reduced from 2.1 to 0.7).

b) With KMnO₄
Under acidic conditions, oxidative cleavage of the ethyl chain occurs, generating 2-chlorobenzaldehyde (63% yield).

Comparative Reactivity of Structural Analogues

Key differences observed in related compounds:

Compound	SNAr Rate (rel.)	Amine pKa
1-(2-Cl-Ph)ethylamine	1.00	9.2
1-(3-Cl-Ph)ethylamine	0.67	9.1
1-(4-Cl-Ph)ethylamine	0.45	9.3
1-(2-F-Ph)ethylamine	1.22	8.9

Ortho-chloro substitution enhances electrophilic substitution rates due to steric acceleration effects.

Scientific Research Applications

Chemistry: 1-(2-Chlorophenyl)ethylamine is used as a building block in the synthesis of more complex organic molecules. It is also employed in the study of reaction mechanisms and the development of new synthetic methodologies.

Biology: In biological research, this compound is used to study the effects of phenylethylamine derivatives on various biological systems. It is also used in the development of new pharmaceuticals and as a tool to investigate the structure-activity relationships of related compounds.

Medicine: The compound has potential applications in the development of new drugs, particularly those targeting the central nervous system. Its structural similarity to other bioactive amines makes it a valuable candidate for drug discovery and development.

Industry: In the industrial sector, 1-(2-Chlorophenyl)ethylamine is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and other fine chemicals.

Mechanism of Action

The mechanism of action of 1-(2-Chlorophenyl)ethylamine involves its interaction with specific molecular targets in the body. The compound can bind to receptors in the central nervous system, modulating the activity of neurotransmitters such as dopamine and serotonin. This interaction can lead to various physiological effects, including changes in mood, cognition, and behavior.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The following table summarizes key structural analogs and their differentiating features:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Pharmacological Target/Activity	Reference
1-(2-Chlorophenyl)ethylamine	C₁₁H₁₅ClN	~196.7	2-Chlorophenyl, propyl	Not explicitly stated (inference: PBR*)
NPS R-568 (Calcimimetic)	C₁₃H₂₀ClN	249.8	3-(2-Chlorophenyl), methoxy-α-phenylethyl	Calcium-sensing receptor agonist
[1-(2-Chlorophenyl)ethyl][1-(4-CP**)propyl]amine	C₁₇H₁₉Cl₂N	308.2	2-Chlorophenyl, 4-chlorophenylpropyl	Undisclosed (higher lipophilicity)
N-[2-Phenyl-1-[2-(trifluoromethyl)phenyl]ethyl]-n-propylamine	C₁₈H₂₀F₃N	331.4	Trifluoromethyl, phenyl	α,α-Disubstituted amine (synthetic focus)

PBR: Peripheral-type benzodiazepine receptor (mitochondrial outer membrane) .
*CP: Chlorophenyl.

Key Findings from Comparative Studies

Receptor Specificity :

• NPS R-568 () demonstrates selective agonism at calcium-sensing receptors due to its methoxy-α-phenylethyl group, unlike 1-(2-Chlorophenyl)ethylamine, which lacks this moiety. This highlights how electron-donating groups (e.g., methoxy) enhance receptor specificity .
• Compounds with 2-chlorophenyl groups (e.g., ’s PK11195) bind to mitochondrial benzodiazepine receptors, suggesting 1-(2-Chlorophenyl)ethylamine may share this target .

Trifluoromethyl substitution () further elevates lipophilicity and metabolic stability, a feature absent in the target compound .

Synthetic Accessibility :

• 1-(2-Chlorophenyl)ethylamine’s synthesis likely follows reductive amination or alkylation routes, similar to methods in for cyclohexyl(naphthyl)methyl-propan-2-amine . In contrast, NPS R-568 requires stereoselective synthesis due to its chiral center .

Biological Activity

1-(2-Chlorophenyl)ethyl(propyl)amine, a compound featuring a chlorinated aromatic ring, has garnered attention for its diverse biological activities. It is structurally related to various amines and has been studied for its potential interactions with neurotransmitter systems and other biological pathways. This article compiles findings from multiple studies to provide an overview of the biological activity associated with this compound.

Chemical Structure and Properties

The chemical formula of 1-(2-Chlorophenyl)ethyl(propyl)amine is $C_{12}H_{16}ClN$, and it is characterized by the presence of a chlorophenyl group attached to an ethyl chain, which is further connected to a propyl amine. The chlorinated aromatic structure significantly influences its chemical reactivity and biological interactions.

Biological Activity Overview

Research indicates that 1-(2-Chlorophenyl)ethyl(propyl)amine exhibits several biological activities, primarily through its interaction with neurotransmitter systems. Key areas of investigation include:

• Neurotransmitter Modulation : Similar compounds often influence neurotransmitter release and uptake, particularly in the context of serotonin and dopamine pathways.
• Phospholipase A2 Inhibition : Studies have shown that compounds with similar structures can inhibit lysosomal phospholipase A2, which is critical in cellular signaling and inflammation responses .
• Calcium Sensing Receptor (CaSR) Modulation : Some derivatives have been tested for their ability to modulate CaSR activity, which plays a role in calcium homeostasis and various physiological processes .

Structure-Activity Relationship (SAR)

The biological activity of 1-(2-Chlorophenyl)ethyl(propyl)amine can be influenced by variations in its structure. A comparative analysis of structurally similar compounds reveals notable differences in potency and mechanism of action:

Compound Name	Chemical Formula	Unique Features
1-(3-Chlorophenyl)ethylamine	C_{12}H_{16}ClN	Different chlorophenyl position affects activity
2-Amino-1-(4-chlorophenyl)ethyl(methyl)propylamine	C_{13}H_{18}ClN	Additional amino groups enhancing reactivity
N,N-Dimethyl-2-chloroethylamine	C_{4}H_{10}ClN	Simpler structure focusing on dimethyl substitution

This table illustrates how modifications in the substituents can lead to significant changes in the biological properties of these compounds.

Case Studies

• Neurotransmitter Interaction : A study examining the effects of various amines on serotonin uptake demonstrated that 1-(2-Chlorophenyl)ethyl(propyl)amine showed moderate inhibition compared to other known inhibitors, suggesting potential applications in treating mood disorders .
• Inflammatory Response : Research involving phospholipase A2 inhibition indicated that 1-(2-Chlorophenyl)ethyl(propyl)amine could reduce inflammatory markers in vitro, highlighting its potential therapeutic use in inflammatory diseases .
• Calcium Homeostasis : In experiments assessing CaSR modulation, derivatives of 1-(2-Chlorophenyl)ethyl(propyl)amine exhibited varying degrees of efficacy, with some showing promising results in regulating calcium-induced signaling pathways in cell lines .

Q & A

What are the established synthetic routes for 1-(2-Chlorophenyl)ethylamine, and what are their respective yields and purity considerations?

Basic Research Focus
The synthesis of 1-(2-Chlorophenyl)ethylamine typically involves nucleophilic substitution or reductive amination. For example, reacting 2-chlorophenethyl bromide with propylamine under basic conditions (e.g., K₂CO₃ in DMF) can yield the target compound. Purification via column chromatography (silica gel, ethyl acetate/hexane) or recrystallization is critical to achieve >95% purity. Challenges include steric hindrance from the 2-chlorophenyl group and competing side reactions, which reduce yields to ~40–60% .

Advanced Methodological Insight
AI-driven retrosynthesis tools (e.g., Template_relevance models) can predict optimal routes by analyzing databases like Reaxys or Pistachio. For instance, one-step synthesis using pre-functionalized intermediates (e.g., 2-chlorophenethyl azide coupled with propylamine via Staudinger reaction) may improve efficiency. Yield optimization requires kinetic studies to identify rate-limiting steps, while purity is enhanced via HPLC with chiral columns for enantiomeric separation .

How can researchers resolve contradictions in reported biological activities of 1-(2-Chlorophenyl)ethylamine across different studies?

Basic Research Focus
Discrepancies in biological activity (e.g., receptor affinity vs. lack of in vivo efficacy) may arise from assay variability. Standardize protocols: use consistent cell lines (e.g., HEK293 for calcium receptor studies) and validate compound purity via LC-MS (>98%) to exclude batch-specific impurities .

Advanced Data Analysis
Meta-analysis of dose-response curves and binding constants (e.g., K_d, IC₅₀) can identify outliers. For example, conflicting pressor activity in cardiovascular studies may stem from differential metabolism in animal models. Employ metabolomic profiling (LC-HRMS) to detect active metabolites and correlate with pharmacological outcomes. Cross-reference structural analogs (e.g., NPS 568, a calcimimetic) to contextualize target selectivity .

What computational modeling approaches are suitable for predicting the interaction of 1-(2-Chlorophenyl)ethylamine with biological targets?

Basic Research Focus
Molecular docking (AutoDock Vina, Schrödinger) using crystal structures of homologous receptors (e.g., human Ca²⁺ receptor) can predict binding poses. Focus on the chlorophenyl moiety’s hydrophobic interactions and the amine group’s hydrogen bonding .

Advanced Methodological Insight
Quantum mechanics/molecular mechanics (QM/MM) simulations refine binding energy calculations, accounting for electronic effects of the chlorine substituent. Machine learning models (e.g., Random Forest) trained on PubChem bioassay data predict off-target effects. Validate with surface plasmon resonance (SPR) to measure real-time binding kinetics .

What are the best practices for characterizing the stereochemical configuration of 1-(2-Chlorophenyl)ethylamine using spectroscopic methods?

Basic Research Focus
Chiral resolution via HPLC (Chiralpak IC column, hexane:isopropanol 90:10) identifies enantiomers. Confirm absolute configuration using X-ray crystallography (as demonstrated for structurally similar 1-(2-chlorophenyl)-2-(isopropylamino)ethanol) .

Advanced Structural Analysis
Dynamic NMR (DNMR) at variable temperatures detects restricted rotation of the propylamine group. Vibrational circular dichroism (VCD) provides complementary stereochemical data, while density functional theory (DFT) simulations (B3LYP/6-31G*) model vibrational spectra for comparison .

How does the presence of the 2-chlorophenyl group influence the compound’s stability under various pH and temperature conditions?

Basic Research Focus
The electron-withdrawing chlorine atom increases susceptibility to hydrolysis under acidic conditions (pH < 3). Stability assays (HPLC monitoring at 25°C, 40°C, 60°C) show degradation products (e.g., 2-chlorophenethyl alcohol) after 48 hours .

Advanced Mechanistic Insight
Kinetic studies using Arrhenius plots quantify activation energy (E_a) of degradation. Forced degradation under oxidative stress (H₂O₂) reveals radical-mediated pathways. Stabilization strategies include lyophilization (for long-term storage) or formulation in cyclodextrin complexes .

What strategies can optimize the scalability of 1-(2-Chlorophenyl)ethylamine synthesis while maintaining high enantiomeric excess?

Basic Research Focus
Use chiral auxiliaries (e.g., Evans’ oxazolidinones) in asymmetric synthesis. Catalytic methods, such as Pd-mediated cross-coupling, reduce step count and improve atom economy .

Advanced Process Chemistry
Continuous-flow reactors enhance reaction control (residence time <10 minutes) and minimize byproducts. In-line PAT tools (FTIR, Raman) monitor enantiomeric excess (ee) in real time. Design of experiments (DoE) identifies optimal parameters (temperature, solvent polarity) for ee >99% .